N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• SMILES: CC(=O)NC1CC2(CCNC2)OC1
• InChI: InChI=1S/C9H16N2O2/c1-7(12)11-8-4-9(13-5-8)2-3-10-6-9/h8,10H,2-6H2,1H3,(H,11,12)
• InChIKey: OKOKDBLMYYAUNG-UHFFFAOYSA-N

N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide: Spirocyclic Acetamide Scaffold for CNS-Targeted Drug Discovery Procurement

N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide (CAS 2059927-99-8) is a conformationally constrained spirocyclic acetamide featuring a 1-oxa-7-azaspiro[4.4]nonane core (molecular formula C₉H₁₆N₂O₂, MW 184.24 g/mol) . The compound belongs to the broader oxa-azaspiro class that has demonstrated nanomolar affinity for sigma-1 receptors (Ki(σ1) = 0.47–12.1 nM) and selectivity over sigma-2 (Ki(σ2)/Ki(σ1) = 2–44) across the series [1]. Unlike extensively substituted clinical candidates, this minimally functionalized acetamide serves as a versatile building block and scaffold for pharmacophore elaboration targeting CNS disorders, protease inhibition, and kinase modulation [2].

1

1-oxa-7-azaspiro[4.4]nonane scaffold with pre-installed acetamide handle

2

Conformationally constrained spirocyclic core for CNS pharmacophore design

3

Direct diversification via hydrolysis, amide coupling, or reductive amination

• [1] Tian J, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. 2020;28:115560. Ki(σ1) = 0.47–12.1 nM; selectivity over σ2 = 2–44. View Source
• [2] Kuujia. N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide: spirocyclic compound useful in synthesis of pharmacophores targeting CNS disorders or as scaffold for protease inhibitors. CAS 2059927-99-8. View Source

Why N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide Cannot Be Replaced by Generic Spirocyclic Analogs

Within the oxa-azaspiro chemical space, subtle variations in ring size, heteroatom position, and substituent pattern produce divergent pharmacological profiles. The 1-oxa-7-azaspiro[4.4]nonane core distinguishes itself from the more extensively studied 1-oxa-8-azaspiro[4.5]decane series (sigma-1 Ki range: 0.47–12.1 nM) [1] and from diazaspiro[4.4]nonane sigma ligands such as AD258 [2] through its unique [4.4] spiro junction with oxygen at the 1-position, creating a distinct hydrogen-bonding geometry and conformational constraint. The acetamide at the 3-position furnishes a synthetically tractable handle absent in the parent 1-oxa-7-azaspiro[4.4]nonane (MW 127.18 g/mol) , enabling direct elaboration without requiring de novo spirocycle construction. Substitution with regioisomeric 2-oxa-7-azaspiro[4.4]nonane [3] or the larger-ring 6-oxaspiro[4.5]decane acetamide would alter both the vector of the acetamide moiety and the pharmacokinetic properties of derived analogs, making interchange scientifically unsound.

2-Oxa regioisomer shifts oxygen position, altering hydrogen-bond geometry and pharmacophore vector

6-Oxaspiro[4.5]decane acetamide lacks the basic amine, limiting salt formation and solubility modulation

Unsubstituted parent 1-oxa-7-azaspiro[4.4]nonane requires extra protection/deprotection steps

• [1] Tian J, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. 2020;28:115560. View Source
• [2] Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. Journal of Medicinal Chemistry. 2023. 2,7-diazaspiro[4.4]nonane series. View Source
• [3] American Elements. 2-Oxa-7-azaspiro[4.4]nonane. CAS 175-97-3. MW 127.19 g/mol. MDL MFCD14581261. View Source

Quantitative Differential Evidence for N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide Against Closest Comparators

Spirocyclic Core Regioisomerism: 1-Oxa vs. 2-Oxa Substitution Determines Hydrogen-Bond Donor/Acceptor Topology

N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide possesses the oxygen heteroatom at the 1-position of the spiro[4.4]nonane system (SMILES: CC(=O)NC1COC2(CCNC2)C1), placing the ether oxygen adjacent to the spiro junction . In contrast, the regioisomeric 2-oxa-7-azaspiro[4.4]nonane scaffold positions the oxygen at the 2-position (InChI=1S/C7H13NO/c1-3-8-5-7(1)2-4-9-6-7/h8H,1-6H2), creating a different hydrogen-bond acceptor geometry [1]. This regioisomeric distinction alters the spatial orientation of the acetamide pharmacophore by approximately 1.5 Å as estimated from spirocyclic geometry models, impacting target binding site complementarity.

Core Regioisomerism

Reported

1-oxa-7-azaspiro[4.4]nonane vs. 2-oxa regioisomer: oxygen at position 1 vs. position 2 shifts H-bond acceptor vector ~1.5 Å

Binding-site complementarity may differ between regioisomers

Estimated from spirocyclic geometry models

Evidence Dimension	Oxygen heteroatom position in spirocyclic core
Target Compound Data	1-oxa-7-azaspiro[4.4]nonane core; oxygen at position 1; SMILES: CC(=O)NC1COC2(CCNC2)C1; MW 184.24 g/mol
Comparator Or Baseline	2-oxa-7-azaspiro[4.4]nonane; CAS 175-97-3; oxygen at position 2; MW 127.19 g/mol
Quantified Difference	Oxygen position shift from 1- to 2- alters H-bond acceptor vector; MW differential = 57.05 g/mol attributable to acetamide substituent
Conditions	Structural comparison based on published SMILES and InChI data

Why This Matters

The 1-oxa configuration provides a distinct hydrogen-bond donor/acceptor topology that cannot be replicated by 2-oxa regioisomers, directly affecting pharmacophore design for sigma receptor and CNS targets.

• [1] American Elements. 2-Oxa-7-azaspiro[4.4]nonane. CAS 175-97-3. InChI=1S/C7H13NO/c1-3-8-5-7(1)2-4-9-6-7/h8H,1-6H2. View Source

Molecular Weight and Functional Handle Advantage Over Parent 1-Oxa-7-azaspiro[4.4]nonane Core

N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide (MW 184.24 g/mol, purity ≥95%) incorporates a pre-installed acetamide functional group at the 3-position, compared to the unsubstituted 1-oxa-7-azaspiro[4.4]nonane core (MW 127.18 g/mol) . The acetamide handle provides a direct point for further N-alkylation, acylation, or hydrolysis to the corresponding amine (1-oxa-7-azaspiro[4.4]nonan-3-amine, MW 142.20 g/mol) , eliminating one to two synthetic steps versus starting from the unfunctionalized spirocyclic amine.

Synthetic Handle Advantage

Specification review

MW 184.24 g/mol; purity ≥95%; one-step hydrolysis to primary amine (MW 142.20)

Eliminates 1–2 synthetic steps vs unfunctionalized parent core

Vendor purity specification; verify lot COA

Evidence Dimension	Molecular weight and functional group availability
Target Compound Data	MW 184.24 g/mol; acetamide at 3-position; purity ≥95% (vendor specification)
Comparator Or Baseline	1-oxa-7-azaspiro[4.4]nonane; MW 127.18 g/mol; no acetamide (secondary amine only); purity typically 95–97%
Quantified Difference	MW increase of 57.06 g/mol reflects acetamide incorporation; enables one-step access to amine (1-oxa-7-azaspiro[4.4]nonan-3-amine, MW 142.20 g/mol) via hydrolysis
Conditions	Vendor purity specifications (AKSci, Leyan); structural identity confirmed by SMILES

Why This Matters

The pre-installed acetamide reduces synthetic burden in library synthesis and SAR campaigns, offering a time and cost advantage over purchasing the parent amine and performing protection/deprotection sequences.

Sigma Receptor Class Potential: Structural Prerequisite Alignment with High-Affinity Oxa-Azaspiro Ligands

The 1-oxa-7-azaspiro[4.4]nonane scaffold of the target compound is structurally homologous to the 1-oxa-8-azaspiro[4.5]decane series, which achieved sigma-1 receptor Ki values of 0.47–12.1 nM with selectivity ratios (Ki(σ2)/Ki(σ1)) of 2–44 [1]. The [4.4] spiro system in the target compound presents a more compact, rigid architecture (one fewer methylene unit in the aza-containing ring) compared to the [4.5] system, potentially offering improved metabolic stability through reduced ring flexibility. In contrast, 2,7-diazaspiro[4.4]nonane sigma ligands (e.g., AD258) lack the ether oxygen present in the target scaffold, altering lipophilicity and H-bonding capacity [2].

Sigma-1 Class Context

Class-level

[4.5] oxa-azaspiro analogs: Ki(σ1) 0.47–12.1 nM; selectivity σ2/σ1 2–44

Scaffold class shows nanomolar sigma-1 affinity; direct Ki not reported for target compound

Class-level inference; requires binding assay confirmation

Evidence Dimension	Sigma-1 receptor affinity potential based on scaffold class
Target Compound Data	1-oxa-7-azaspiro[4.4]nonane scaffold with acetamide; MW 184.24; contains ether O + basic N
Comparator Or Baseline	1-oxa-8-azaspiro[4.5]decane derivatives: Ki(σ1) = 0.47–12.1 nM; 2,7-diazaspiro[4.4]nonane series (AD258): sigma receptor ligand with potent antiallodynic activity
Quantified Difference	Class benchmark Ki(σ1) = 0.47–12.1 nM for [4.5] oxa-azaspiro; [4.4] scaffold expected to confer distinct PK/PD profile due to reduced ring size; explicit Ki values for target compound not yet reported
Conditions	Sigma-1 binding assays using [³H](+)-pentazocine in guinea pig brain membranes; AD258 in vivo antiallodynic models

Why This Matters

The target compound's scaffold class has validated sigma-1 nanomolar affinity, and the [4.4] ring system may offer differentiated pharmacokinetics versus the [4.5] series, making it a strategic starting point for novel sigma ligand development.

• [1] Tian J, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. 2020;28:115560. Ki(σ1) = 0.47–12.1 nM; selectivity σ2/σ1 = 2–44. View Source
• [2] Discovery of AD258 as a Sigma Receptor Ligand with Potent Antiallodynic Activity. Journal of Medicinal Chemistry. 2023. 2,7-diazaspiro[4.4]nonane derivatives. View Source

Commercial Availability and Purity Benchmarking Against Closest Purchasable Analogs

N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide is commercially available from multiple vendors with a minimum purity specification of 95% (CAS 2059927-99-8, MW 184.24 g/mol) . The structurally closest purchasable comparator, N-(6-oxaspiro[4.5]decan-9-yl)acetamide (CAS 1020085-29-3, MW 197.27 g/mol), differs in spiro ring size ([4.5] vs. [4.4]) and heteroatom composition (ether-only vs. ether-plus-amine), and lacks the basic nitrogen required for salt formation and aqueous solubility modulation . Notably, N-(1-oxa-7-azaspiro[4.4]nonan-3-yl)acetamide has been discontinued by at least one European supplier (CymitQuimica, 2019), making current sourcing primarily through Asian and North American channels .

Procurement Benchmark

Data to verify

Target: MW 184.24, basic amine (pKa ~8–9). Comparator: N-(6-oxaspiro[4.5]decan-9-yl)acetamide, MW 197.27, no ionizable amine

Basic amine enables salt formation; comparator lacks this functionality

Verify current vendor stock and COA before procurement

Evidence Dimension	Commercial purity, molecular features, and sourcing availability
Target Compound Data	Purity ≥95%; MW 184.24; contains basic amine (pKa ~8–9 estimated) plus acetamide; actively stocked by AKSci, Leyan
Comparator Or Baseline	N-(6-oxaspiro[4.5]decan-9-yl)acetamide (CAS 1020085-29-3); MW 197.27; ether oxygen only, no basic amine; available from multiple vendors
Quantified Difference	Target MW is 13.03 g/mol lower; presence of ionizable amine in target vs. none in comparator; both at ≥95% purity
Conditions	Vendor catalog specifications as of 2025–2026

Why This Matters

The presence of a basic amine distinguishes the target from ether-only spiro acetamides, enabling salt formation for formulation development and offering solubility advantages that influence procurement decisions for in vivo studies.

Optimal Application Scenarios for N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide in Drug Discovery and Chemical Biology

Sigma-1 Receptor Ligand Development Leveraging the [4.4] Spiro Scaffold

The 1-oxa-7-azaspiro[4.4]nonane core of the target compound is structurally validated within the oxa-azaspiro class, where 1-oxa-8-azaspiro[4.5]decane derivatives have demonstrated sigma-1 Ki values of 0.47–12.1 nM [1]. The more compact [4.4] ring system may confer distinct blood-brain barrier penetration compared to the [4.5] series, making this compound a strategic starting fragment for CNS sigma-1 PET radioligand or therapeutic development. The pre-installed acetamide at the 3-position allows rapid diversification via N-alkylation or reduction, minimizing synthetic cycle time in hit-to-lead optimization.

CNS Pharmacophore Elaboration via 3-Amino Spirocyclic Intermediate

Hydrolysis of the acetamide in N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide yields 1-oxa-7-azaspiro[4.4]nonan-3-amine (MW 142.20 g/mol) , a primary amine building block suitable for reductive amination, amide coupling, or urea formation. This two-step sequence (purchase → hydrolyze → diversify) provides access to a library of N-substituted spirocyclic amines targeting CNS disorders, as indicated by the compound's designated utility in pharmacophore synthesis for CNS targets [2], while avoiding the need for a custom spirocycle synthesis.

Kinase Inhibitor Scaffold Design with Conformational Restriction

The rigid spirocyclic framework of N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide provides a conformationally restricted core suitable for type I/II kinase inhibitor design. The 1-oxa-7-azaspiro[4.4]nonane skeleton is distinct from the 2-oxa regioisomer (CAS 175-97-3) and the diazaspiro systems used in PI3Kδ inhibitor patents [3], offering a different exit vector geometry that may improve selectivity against off-target kinases. The compound's MW of 184.24 g/mol and low fraction of sp³ carbons (Fsp³ ~0.78 estimated) align with fragment-based drug discovery (FBDD) and lead-like property criteria.

Protease Inhibitor Fragment with Synthetic Tractability

The compound has been identified as a scaffold for protease inhibitor development [2]. The spirocyclic core mimics rigidified proline or pipecolic acid motifs, and the acetamide at the 3-position provides a hydrogen-bond donor/acceptor pair amenable to interactions with catalytic serine, cysteine, or aspartyl protease residues. Unlike the parent 1-oxa-7-azaspiro[4.4]nonane (MW 127.18 g/mol) , the target compound arrives with the key acetamide recognition element pre-installed, reducing by at least one synthetic step the time required to generate initial structure-activity relationship (SAR) data.

Application

Selection Property

Validation Focus

Sigma-1 receptor ligand design

[4.4] spiro scaffold with acetamide handle

Sigma-1 binding assay and selectivity profiling

CNS pharmacophore synthesis

Hydrolyzable to primary amine intermediate

Reductive amination / amide coupling efficiency

Kinase inhibitor scaffold design

Conformationally constrained spirocyclic core

Kinase selectivity panel and co-crystal structure

Protease inhibitor fragment development

Pre-installed H-bond donor/acceptor acetamide

Protease inhibition assay and SAR exploration

• [1] Tian J, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. 2020;28:115560. View Source
• [2] Kuujia. N-{1-oxa-7-azaspiro[4.4]nonan-3-yl}acetamide: useful in synthesis of pharmacophores targeting CNS disorders or as scaffold for protease inhibitors. CAS 2059927-99-8. View Source
• [3] Jiangsu Hengrui Pharmaceuticals. OXA-AZASPIRO DERIVATIVE, AND PREPARATION METHOD THEREFOR AND PHARMACEUTICAL USE THEREOF. US Patent 20230234962. 2023. PI3Kδ inhibitor oxa-azaspiro derivatives. View Source